![molecular formula C7H5BrN2S B093756 4-(Bromomethyl)-2,1,3-benzothiadiazole CAS No. 16405-99-5](/img/structure/B93756.png)
4-(Bromomethyl)-2,1,3-benzothiadiazole
Overview
Description
4-(Bromomethyl)-2,1,3-benzothiadiazole (BMT) is a synthetic organic compound with a wide range of applications in the fields of scientific research and industrial production. It is a brominated derivative of 2,1,3-benzothiadiazole, a heterocyclic compound with a five-membered ring, and is characterized by a bromine atom attached to the methyl group of the benzothiadiazole ring. BMT is a versatile compound, with a wide range of applications, including organic synthesis, drug delivery, and as a reagent in organic synthesis.
Scientific Research Applications
Luminescent Materials : Compounds based on 2,1,3-benzothiadiazole, including derivatives of 4-(Bromomethyl)-2,1,3-benzothiadiazole, have been synthesized and characterized for their efficient luminescent properties. These materials exhibit better optical properties and thermostability, making them suitable for applications in luminescent technologies (Tao et al., 2011).
Photophysical Properties : Research on 2,1,3-benzothiadiazole derivatives has shown that these compounds have high fluorescent quantum yields and exhibit different photophysical behaviors depending on their structure. This makes them candidates for testing in organic light-emitting diodes (OLEDs) (Neto et al., 2005).
Coordination Chemistry and Crystal Engineering : Functionalized 2,1,3-benzothiadiazoles have applications in metal coordination chemistry and crystal engineering of organic solids. They form complexes with metals like Zn and exhibit novel types of coordination, opening new prospects in crystal engineering (Bashirov et al., 2014).
Organic Electronics : Derivatives of 2,1,3-benzothiadiazole are used in organic electronics due to their small band gap and photovoltaic applications. They are important components in devices like solar cells and OLEDs (Wang et al., 2010).
Fluorescence Tuning : The fluorescence properties of 2,1,3-benzothiadiazoles can be effectively modulated by palladium-catalyzed C–H bond arylations. This allows for a fine-tuning of the emission colors across the visible spectrum, enhancing their utility in various luminescent applications (Idris et al., 2018).
Organic Single Crystal Properties : Single crystals of 4,7-dibromo-2,1,3-benzothiadiazole, a related compound, have shown elastic bending flexibility and crystalline-state fluorescence. This reveals new aspects of its potential use in high-performance optoelectronics (Hayashi et al., 2017).
properties
IUPAC Name |
4-(bromomethyl)-2,1,3-benzothiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2S/c8-4-5-2-1-3-6-7(5)10-11-9-6/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKHNCECWIKLSSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C(=C1)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50379955 | |
Record name | 4-(bromomethyl)-2,1,3-benzothiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50379955 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16405-99-5 | |
Record name | 4-(Bromomethyl)-2,1,3-benzothiadiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16405-99-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(bromomethyl)-2,1,3-benzothiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50379955 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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